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For researchers, scientists, and drug development professionals, the selection of appropriate
polymeric materials is a critical consideration. Polyurethanes (PUs), a versatile class of
polymers, are broadly categorized into two main types based on their polyol backbone:
polyether-based and polyester-based. This distinction in chemical structure leads to significant
differences in their mechanical properties, influencing their suitability for various applications.
This guide provides an objective comparison of the mechanical properties of polyether and
polyester polyurethanes, supported by experimental data and detailed testing protocols.

Unveiling the Chemical Distinction and its
Mechanical Implications

The fundamental difference between polyether and polyester polyurethanes lies in the soft
segment of their molecular structure. Polyether-based PUs are synthesized using polyether
polyols, characterized by ether linkages (R-O-R), while polyester-based PUs utilize polyester
polyols, which contain ester linkages (R-COO-R). These linkages dictate the polymer's
interaction with its environment and its response to mechanical stress.

Generally, the ether linkage in polyethers offers greater hydrolytic stability, making them more
resistant to degradation in the presence of water and moisture.[1] Conversely, the ester linkage
in polyesters is more susceptible to hydrolysis but contributes to stronger intermolecular forces,
resulting in superior tensile strength and tear resistance.[2][3]
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Quantitative Comparison of Mechanical Properties

The following table summarizes the typical mechanical properties of polyether and polyester
polyurethanes at a Shore A hardness of approximately 90A. It is important to note that these
values are compiled from various technical datasheets and may vary depending on the specific
formulation, manufacturer, and testing conditions.

Mechanical Polyether Polyester
Test Method
Property Polyurethane (90A) Polyurethane (90A)
_ _ 38 - 45 N/mm2 (5511 -
Tensile Strength 40.3 MPa (5874 psi) ) ASTM D412
6527 psi)

Elongation at Break 500 % 575 -850 % ASTM D412
Tear Strength (Die C) 100 kN/m (571 pli) 120 N/mm (685 pli) ASTM D624
Compression Set (22h

30 % 30 % ASTM D395
@ 70°C)
Abrasion Resistance 10 mg/1000 cycles 20 - 30 mm: (DIN ASTM D1044 / DIN
(Tabor) (H22 wheel, 1000g) 53516) 53516
Specific Gravity ~1.14 g/cm3 ~1.25 g/cm?3 ASTM D792
Low Temperature

o Excellent Good -

Flexibility
Hydrolytic Resistance Excellent Poor to Fair -
Oil and Solvent

Good Excellent -

Resistance

The Interplay of Structure and Properties

The relationship between the chemical backbone of polyurethanes and their resulting
mechanical properties can be visualized as a logical flow. The choice of polyol (polyether or
polyester) directly influences key characteristics, which in turn determine the material's
performance in various mechanical tests.
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Polyol Backbone

Polyether Polyol Polyester Polyol

Key Chemical Characteristics

Flexible Ether Linkage Polar Ester Linkage

Low Intermolecular Forces High Intermolecular Forces

Resulting Material Properties

Excellent Hydrolytic Stability High Tensile & Tear Strength
Good Low-Temp Flexibility Excellent Abrasion Resistance
Higher Rebound Good QOil/Solvent Resistance

/

Click to download full resolution via product page
Polymer structure's influence on properties.

Experimental Protocols

The data presented in this guide is based on standardized test methods developed by ASTM
International. Adherence to these protocols is crucial for obtaining reliable and comparable

results.

Tensile Properties (ASTM D412)

This test method determines the tensile strength and elongation at break of polyurethane

elastomers.

¢ Specimen Preparation: Dumbbell-shaped specimens are die-cut from a molded sheet of the
material. The thickness and width of the narrow section are precisely measured.

o Procedure: The specimen is mounted in the grips of a universal testing machine. The grips
are separated at a constant rate of 500 £ 50 mm/min until the specimen ruptures. The force

and elongation are continuously recorded.
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e Calculations:

o Tensile Strength: The maximum force recorded divided by the original cross-sectional area
of the specimen.

o Elongation at Break: The increase in length of the specimen at the point of rupture,
expressed as a percentage of the original length.

Tear Strength (ASTM D624)

This method measures the resistance of the material to tearing.

e Specimen Preparation: A specimen with a specific geometry (Die C is common) is used,
which has a 90-degree angle to initiate a tear.

e Procedure: The specimen is clamped in a tensile testing machine, and the force is applied to
pull the two "legs" of the specimen apart at a constant speed of 500 £ 50 mm/min. The
maximum force required to propagate the tear is recorded.

o Calculation: Tear strength is reported as the maximum force per unit of thickness.

Hardness (ASTM D2240)

This test measures the indentation hardness of the material using a durometer.

e Procedure: A specified indenter is forced into the material under a specific spring load. The
depth of indentation is measured and converted to a hardness value on the Shore A or Shore
D scale. The reading is typically taken after a specified time (e.g., 1 second) to account for
viscoelastic effects.

Experimental Workflow

The following diagram illustrates the typical workflow for evaluating the mechanical properties
of polyurethane samples.
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Mechanical property testing workflow.

Conclusion

The choice between polyether and polyester polyurethanes is application-dependent.
Polyether-based polyurethanes are the preferred choice for applications requiring excellent
hydrolytic stability, low-temperature flexibility, and high rebound, such as in medical tubing and
some seals. In contrast, polyester-based polyurethanes excel in applications demanding high
tensile strength, tear resistance, and abrasion resistance, making them suitable for
components like wheels, rollers, and scraper blades.[2][3] For drug development professionals,
understanding these nuanced differences is crucial for selecting the optimal material to ensure
the performance, reliability, and longevity of their devices and formulations. This guide provides
a foundational understanding to aid in this critical decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Mechanical Properties of
Polyether and Polyester Polyurethanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216841#comparing-mechanical-properties-of-
polyether-vs-polyester-polyurethanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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